2-(3-methoxyphenoxy)-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(3-methoxyphenoxy)-1-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C23H26N4O3.ClH/c1-18-6-8-19(9-7-18)27-11-10-24-23(27)26-14-12-25(13-15-26)22(28)17-30-21-5-3-4-20(16-21)29-2;/h3-11,16H,12-15,17H2,1-2H3;1H
• InChI Key: UETMFUMZPVKMLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)COC4=CC=CC(=C4)OC.Cl
• Molecular Formula: C23H27ClN4O3
• Molecular Weight: 442.9 g/mol

Description

2-(3-methoxyphenoxy)-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C23H27ClN4O3 and its molecular weight is 442.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activity

The synthesis and antimicrobial activity of new pyridine derivatives, involving compounds similar to the requested chemical, have been explored. These derivatives exhibit variable and modest activity against investigated strains of bacteria and fungi, showcasing the potential for antimicrobial applications (Patel, Agravat, & Shaikh, 2011).

Electrochemical Synthesis and Applications

Electrochemical synthesis techniques have been utilized to generate novel compounds, including those structurally related to the chemical . These methods offer innovative pathways for creating derivatives with potential applications in various fields, such as materials science and pharmacology (Amani & Nematollahi, 2012).

Anticancer and Cytotoxicity Studies

Piperazinone derivatives have been prepared and evaluated for their cytotoxic activities on cancer and normal cell lines. This research demonstrates the potential of similar compounds in the development of new therapeutic agents for cancer treatment (Ghasemi, Sharifi, & Mojarrad, 2020).

Antibacterial, Antifungal, and Cytotoxic Activities

Azole-containing piperazine derivatives have been synthesized and investigated for their in vitro antibacterial, antifungal, and cytotoxic activities. The results suggest that these compounds could serve as a basis for the development of new antimicrobial and anticancer medications (Gan, Fang, & Zhou, 2010).

Synthesis and Characterization

The synthesis and characterization of key intermediates for pharmaceutical applications, including antifungal agents like posaconazole, highlight the importance of such chemical structures in medicinal chemistry research (Xu-heng, 2013).